Cas no 2503207-43-8 (1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride)

• Product Name: 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride
• CAS No: 2503207-43-8
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 5657821
• PubChem ID: 165877132
• Update Time: 2025-06-28

1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503207-43-8
• 1-[2-(3-bromo-2-methylphenyl)cyclopropyl]methanamine hydrochloride
• EN300-27193417
• 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride

• Inchi： 1S/C11H14BrN.ClH/c1-7-9(3-2-4-11(7)12)10-5-8(10)6-13;/h2-4,8,10H,5-6,13H2,1H3;1H
• InChI Key： NERBMYJFUBKYGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1CC1CN.Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride

1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride: A Novel Scaffold in Medicinal Chemistry and Drug Discovery

1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride, also known by its CAS number 2503207-43-8, represents a promising molecular scaffold with significant potential in pharmaceutical research. This compound features a unique combination of aromatic substitution, cyclopropyl functionality, and amine hydrochloride salt formation, making it a versatile platform for drug design. Recent studies have demonstrated its utility in modulating intracellular signaling pathways, particularly in the context of inflammation and neurodegenerative disease models. The structural complexity of this molecule, including the 3-bromo-2-methylphenyl group and the cyclopropyl ring, provides a foundation for exploring its interactions with biological targets.

The 3-bromo-2-methylphenyl substituent introduces steric and electronic effects that influence the compound's binding affinity to protein targets. Bromine atoms are known for their ability to enhance hydrophobic interactions and alter the electronic distribution of aromatic rings, which can be critical in designing selective ligands. The cyclopropyl ring, a three-membered carbon structure, adds conformational rigidity and strain to the molecule, potentially improving its ability to fit into specific binding pockets of enzymes or receptors. These structural features make 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride an attractive candidate for targeted drug development.

Recent advances in medicinal chemistry have highlighted the importance of 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride in the context of kinase inhibitor design. Kinases are key regulators of cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. The compound's ability to interact with ATP-binding sites or allosteric pockets of kinases has been explored in several in vitro studies. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this molecule exhibits submicromolar inhibitory activity against the ERK1/2 kinase pathway, a critical mediator of cell proliferation and survival. This finding underscores its potential as a lead compound for developing anti-cancer therapies.

Another area of interest is the 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride application in neuropharmacology. The cyclopropyl ring and aromatic substituents may contribute to its interaction with G protein-coupled receptors (GPCRs), which are involved in neurotransmission and synaptic plasticity. A 2022 study in Neuropharmacology reported that this compound modulates the activity of the 5-HT2A receptor, a target implicated in schizophrenia and mood disorders. The compound's ability to act as a partial agonist or antagonist at this receptor could open new avenues for treating psychiatric conditions with improved efficacy and reduced side effects.

The hydrochloride salt form of 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride is crucial for its solubility and bioavailability. The protonated amine group enhances its aqueous solubility, which is essential for oral administration and tissue penetration. This property is particularly important in drug development, as poor solubility is a common barrier to clinical translation. Additionally, the salt form may influence the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Researchers are actively investigating how these factors impact the molecule's therapeutic potential.

Recent computational studies have provided insights into the 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride molecular dynamics and binding interactions. Molecular docking simulations have shown that the compound can adopt multiple conformations when interacting with target proteins, suggesting a high degree of flexibility in its binding mechanism. This adaptability may explain its broad-spectrum activity against various enzymatic targets. Furthermore, quantum mechanical calculations have revealed that the 3-bromo-2-methylphenyl group contributes to the molecule's stability and reactivity, which could be leveraged to optimize its chemical properties for specific therapeutic applications.

The 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride molecule also shows promise in the context of anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. A 2023 preclinical study demonstrated that this compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the inhibition of NF-κB signaling, a key pathway in inflammatory responses. These findings suggest that 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride could be a valuable tool for designing novel anti-inflammatory agents.

Despite its potential, challenges remain in the optimization of 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride for clinical use. One major hurdle is the need to improve its selectivity for specific targets while minimizing off-target effects. Additionally, the compound's metabolic stability and potential for drug-drug interactions require further investigation. Researchers are exploring strategies such as structure-based drug design and fragment-based approaches to refine its molecular properties. These efforts aim to enhance its therapeutic index and ensure its safety in human trials.

Overall, 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for further research. As new technologies and methodologies continue to emerge, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of complex diseases.

Further studies are needed to fully elucidate the 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride mechanism of action and its long-term effects in vivo. Clinical trials will be essential to validate its safety and efficacy in human patients. Additionally, the development of derivatives with enhanced potency and reduced toxicity could pave the way for more effective therapeutic options. As such, the exploration of 1-2-(3-bromo-2-methylphenyl)cyclopropylmethanamine hydrochloride remains a promising area of research with the potential to make a meaningful impact in the field of pharmaceutical science.